Cas no 94-21-3 (3-[(4-formylphenyl)(methyl)amino]propanenitrile)

3-[(4-formylphenyl)(methyl)amino]propanenitrile structure

94-21-3 structure

Product Name:3-[(4-formylphenyl)(methyl)amino]propanenitrile

CAS No:94-21-3

MF:C₁₁H₁₂N₂O

MW:188.225782394409

MDL:MFCD00021067

CID:34736

PubChem ID:66744

Update Time:2024-10-25

3-[(4-formylphenyl)(methyl)amino]propanenitrile Chemical and Physical Properties

Names and Identifiers

- 3-((4-Formylphenyl)(methyl)amino)propanenitrile
- N-methyl-N-cyanoethyl-4-amino benzaldehyde
- 3-(4-formyl-N-methylanilino)propanenitrile
- 4-[(2-cyanoethyl)methylamino]benzaldehyde
- 3-[(4-Formylphenyl)methylamino]propiononitrile
- 3-[(4-Formylphenyl)methylamino]propanenitrile (ACI)
- Benzaldehyde, p-[(2-cyanoethyl)methylamino]- (6CI, 7CI)
- Propionitrile, 3-(p-formyl-N-methylanilino)- (8CI)
- 4-(N-Methyl-N-(2-cyanoethyl)amino)benzaldehyde
- 4-(N-Methyl-N-(cyanoethyl)amino)benzaldehyde
- 4-Cyanoethylmethylaminobenzaldehyde
- N-Methyl-N-(2-cyanoethyl)-4-aminobenzaldehyde
- 3-[(4-formylphenyl)(methyl)amino]propanenitrile
- MFCD00021067
- 4-((2-Cyanoethyl)methylamino)benzaldehyde
- AKOS000260105
- N-Methyl-N-cyanoethyl-p-amino benzaldehyde
- DB-057481
- CS-0204329
- NCGC00184560-01
- NCGC00184560-02
- NCGC00184560-03
- 94-21-3
- 3-[(4-Formylphenyl)-methylamino]propionitrile
- Z104483558
- NS00041131
- EN300-20845
- Propanenitrile, 3-((4-formylphenyl)methylamino)-
- 3-((4-Formylphenyl)methylamino)propiononitrile
- 4-formyl-N-methyl-N-2-cyanoethylaniline
- N-Methyl-N-cyanoethyl-p-aminobenzaldehyde
- EINECS 202-315-0
- AS-13548
- W-109349
- 3-((4-formylphenyl)(methyl)amino)-propanenitrile
- DTXSID80861691
- 3-[4-Formyl(methyl)anilino]propanenitrile #
- SCHEMBL538121
- Propanenitrile, 3-[(4-formylphenyl)methylamino]-
- GEO-02609
- 4-[N-METHYL-N-(CYANOETHYL)]AMINOBENZALDEHYDE
- 4-[(2-Cyanoethyl)methylamino]benzaldehyde, 98%
- MDL： MFCD00021067
- Inchi： 1S/C11H12N2O/c1-13(8-2-7-12)11-5-3-10(9-14)4-6-11/h3-6,9H,2,8H2,1H3
- InChI Key： DNRTTXXWWAKULZ-UHFFFAOYSA-N
- SMILES： N#CCCN(C)C1C=CC(C=O)=CC=1

Computed Properties

Exact Mass: 188.09500
Monoisotopic Mass: 188.095
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 223
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 44.1A^2
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.2

Experimental Properties

Color/Form: Pale yellow to orange cast body or powder
Density: 1.137
Melting Point: 70-74 °C (lit.)
Boiling Point: 387.1 °C at 760 mmHg
Flash Point: 187.9 °C
Refractive Index: 1.598
PSA: 44.10000
LogP: 1.84898
Solubility: Not determined

3-[(4-formylphenyl)(methyl)amino]propanenitrile Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302-H312-H315-H319-H332-H335
Warning Statement： P261-P280-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 20/21/22-36/37/38
Safety Instruction： S26-S36
Hazardous Material Identification：
Risk Phrases：R20/21/22; R36/37/38
Storage Condition：Store at room temperature

3-[(4-formylphenyl)(methyl)amino]propanenitrile Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-[(4-formylphenyl)(methyl)amino]propanenitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C998483-250mg	4-[(2-Cyanoethyl)methylamino]benzaldehyde	94-21-3		250mg	$ 50.00	2022-06-06
TRC	C998483-500mg	4-[(2-Cyanoethyl)methylamino]benzaldehyde	94-21-3		500mg	$ 65.00	2022-06-06
TRC	C998483-2.5g	4-[(2-Cyanoethyl)methylamino]benzaldehyde	94-21-3		2.5g	$ 80.00	2022-06-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.	L-KA145-1g	3-[(4-formylphenyl)(methyl)amino]propanenitrile	94-21-3	≥98%	1g	￥139.0	2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	L-KA145-25g	3-[(4-formylphenyl)(methyl)amino]propanenitrile	94-21-3	≥98%	25g	￥1294.0	2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	L-KA145-5g	3-[(4-formylphenyl)(methyl)amino]propanenitrile	94-21-3	≥98%	5g	￥398.0	2022-09-28
Apollo Scientific	OR911382-5g	4-[(2-Cyanoethyl)methylamino]benzaldehyde	94-21-3	95%	5g	£90.00	2024-07-28
Apollo Scientific	OR911382-25g	4-[(2-Cyanoethyl)methylamino]benzaldehyde	94-21-3	95%	25g	£200.00	2024-07-28
abcr	AB336608-1 g	N-Methyl-N-cyanoethyl-p-amino benzaldehyde, 95%; .	94-21-3	95%	1g	€79.60	2023-04-26
abcr	AB336608-5 g	N-Methyl-N-cyanoethyl-p-amino benzaldehyde, 95%; .	94-21-3	95%	5g	€142.80	2023-04-26

3-[(4-formylphenyl)(methyl)amino]propanenitrile Production Method

Production Method 1

94-34-8

94-21-3

Reaction Conditions

1.1 Reagents: Triphosgene Solvents: Ethyl acetate ; 10 - 20 °C; 20 °C → 80 °C; 5 h, 75 - 80 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; neutralized

Reference

: New technology to synthesize 4-(N-methyl, N-substituted) aminobenzaldehyde

Tong, Guo-tong; Yu, Tie-ming; Mao, Wei-chun, Huaxue Shijie, 2009, 50(10), 615-616

Production Method 2

94-34-8

94-21-3

Reaction Conditions

1.1 Reagents: Thionyl chloride Catalysts: Dimethylformamide Solvents: Cyclohexane ; rt → 20 °C; 0.5 h, 20 °C; 0.5 h, 20 °C
1.2 1 h, 20 °C; 20 °C → 85 °C; 3 - 5 h, 80 - 85 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; 1 h, pH 3 - 3.5, 10 - 15 °C

Reference

: Synthesis of 4-(N-methyl, N-substituted) aminobenzaldehyde by improvement Vilsmeier reaction

Tong, Guo-tong; Yu, Tie-ming, Huaxue Yanjiu Yu Yingyong, 2007, 19(8), 946-948

Production Method 3

94-34-8

94-21-3

Reaction Conditions

1.1 Reagents: Triphosgene Catalysts: 1-Butyl-3-methylimidazolium tetrafluoroborate Solvents: 1-Butyl-3-methylimidazolium tetrafluoroborate ; 10 - 20 °C; 6 h, 90 - 100 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; neutralized

Reference

: Synthesis of N-substituted aminobenzaldehydes

, China, , ,

Production Method 4

94-34-8

94-21-3

Reaction Conditions

Reference

: Preparation of 4-(N-β-cyanoethyl-N-methylamino)benzaldehyde as a dye intermediate

, German Democratic Republic, , ,

Production Method 5

94-21-3

Reaction Conditions

Reference

: Chemistry of bis(2-cyanoethyl) derivatives of some aromatic amines. V. Preparation of some new tertiary aminobenzaldehydes and a study of some of their reactions

Jolly, V. S.; Ittyerah, P. I., Journal of the Indian Chemical Society, 1969, 46(11), 997-1002

Production Method 6

94-21-3

Reaction Conditions

Reference

: Dichloro(dialkylamino)methane

, United Kingdom, , ,

3-[(4-formylphenyl)(methyl)amino]propanenitrile Raw materials

N-(2-Cyanoethyl)-N-methylaniline

3-[(4-formylphenyl)(methyl)amino]propanenitrile Preparation Products

3-[(4-formylphenyl)(methyl)amino]propanenitrile (94-21-3)

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Cas no 94-21-3 (3-[(4-formylphenyl)(methyl)amino]propanenitrile)

3-[(4-formylphenyl)(methyl)amino]propanenitrile Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

3-[(4-formylphenyl)(methyl)amino]propanenitrile Security Information

3-[(4-formylphenyl)(methyl)amino]propanenitrile Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

3-[(4-formylphenyl)(methyl)amino]propanenitrile Pricemore >>

3-[(4-formylphenyl)(methyl)amino]propanenitrile Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

3-[(4-formylphenyl)(methyl)amino]propanenitrile Raw materials

3-[(4-formylphenyl)(methyl)amino]propanenitrile Preparation Products

3-[(4-formylphenyl)(methyl)amino]propanenitrile Related Literature

Related Categories

94-21-3 (3-[(4-formylphenyl)(methyl)amino]propanenitrile) Related Products